IHR-Cy3
Description
Potent fluorescent Smo antagonist (IC50 = 100 nM).
Scientific Research Applications
Optimization Algorithm Development
Iterative Holographic Research Strategy (IHRS) is an improved version of Holographic Research Strategy (HRS), designed to optimize multidimensional continuous systems. IHRS converts continuous variables into discrete ones, optimizing the discrete system and then gradually shrinking the search region to minimize deviation. IHRS has demonstrated superior performance compared to genetic algorithms and simplex methods in optimizing the kinetic model parameters of SO2 catalytic oxidation, showcasing its application in chemical engineering (Liu Huazhang, 2007).
Understanding Inflammatory Responses
Research indicates that ubiquitin-specific peptidase 8 (USP8) plays a significant role in reducing inflammation induced by intermittent hypoxia/reoxygenation (IHR) in renal tubular epithelial cells. This discovery provides insight into the cellular and molecular responses to IHR, offering potential therapeutic targets for IHR-related diseases (Yuwei Zhang et al., 2018).
Cardiac Remodeling Insights
In CYP1A1‐Ren2 transgenic rats, renin‐angiotensin system stimulation causes reversible cardiac remodeling without leading to heart failure. This study in hypertensive rats (IHR) sheds light on the potential for reversing myocardial hypertrophy and understanding heart diseases, providing a foundation for future therapeutic strategies (B. Janssen et al., 2012).
Epigenetics in Pathogenesis
The role of epigenetics, particularly in the context of chronic intermittent hypoxia with re-oxygenation (IHR), is being explored for its part in the pathogenesis of various adverse consequences of obstructive sleep apnea (OSA). This research suggests that understanding the epigenetic processes in IHR-related conditions like low-grade inflammation and oxidative stress can provide valuable insights into the mechanisms of these conditions (Yung-Che Chen et al., 2019).
Influence on Signal Transduction Pathways
Intermittent hypoxia/reoxygenation (IHR) has been shown to activate signal transduction pathways leading to an inflammatory response, but not to circadian clock regulation. This indicates that IHR can trigger specific cellular responses, offering a deeper understanding of conditions like obstructive sleep apnea syndrome (OSAS) and its associated complications (N. Burioka et al., 2009).
Remote Sensing in Biodiversity Exploration
High-resolution remote sensing is recognized as a powerful tool for biodiversity exploration, especially in challenging terrains like the Indian Himalayan Region (IHR). This technology allows for fine-scale mapping of species and understanding of ecosystem functions, highlighting the potential of remote sensing in conservation and ecological studies (S. Gairola et al., 2013).
Biomass Resource Utilization
Research on the full utilization of biomass resources, such as industrial hemp residue (IHR), emphasizes the importance of transforming these resources into valuable products. This is not only a strategy for waste management but also a step towards a sustainable future and the development of a circular bioeconomy (Wubliker Dessie et al., 2021).
Properties
Molecular Formula |
C58H63Cl3N6O10S2 |
|---|---|
Molecular Weight |
1174.64 |
synonyms |
(2-[3-[1-(6-[[7-[[4-Chloro-3-[[4-(2,5-dichlorobenzamido)phenyl]carbamoyl]phenyl]amino]-7-oxoheptylamino]-6-oxohexyl]-1,3-dihydro-3,3-dimethyl-5-sulfo-2H-indol-2-ylidene]-1-propen-1-yl]-1-ethyl-3,3-dimethyl-5-sulfo-3H-indolium, inner salt |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
